Cas no 2227802-10-8 (2-(1R)-1-hydroxyethyl-4,5-dimethylphenol)

• Product Name: 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol
• CAS No: 2227802-10-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6046280
• PubChem ID: 165655872
• Update Time: 2025-10-18

2-(1R)-1-hydroxyethyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol
• 2-[(1R)-1-hydroxyethyl]-4,5-dimethylphenol
• 2227802-10-8
• EN300-1736356

• Inchi： 1S/C10H14O2/c1-6-4-9(8(3)11)10(12)5-7(6)2/h4-5,8,11-12H,1-3H3/t8-/m1/s1
• InChI Key： CGVUHWOUMPCOJM-MRVPVSSYSA-N
• SMILES： O[C@H](C)C1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol

Introduction to 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol (CAS No. 2227802-10-8)

2-(1R)-1-hydroxyethyl-4,5-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2227802-10-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and as a precursor in the synthesis of biologically active agents. The stereochemical configuration at the chiral center, specifically the (1R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structural motif of 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol consists of a phenolic ring substituted with a 1-hydroxyethyl side chain and two methyl groups at the 4- and 5-positions. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of both hydroxyl and methyl groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in phenolic compounds due to their wide range of biological functions. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable candidates for therapeutic applications. Among these compounds, 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol has emerged as a promising candidate for further investigation.

One of the most compelling aspects of 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol is its potential role in modulating enzymatic pathways and cellular signaling processes. Studies have suggested that this compound may interact with various enzymes and receptors, leading to effects such as inhibition of oxidative stress and modulation of inflammatory responses. These mechanisms are particularly relevant in the context of chronic diseases where oxidative damage and inflammation play significant roles.

Recent research has also explored the pharmacokinetic properties of 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing effective drugs. Preliminary studies indicate that this compound exhibits favorable solubility and stability characteristics, which could enhance its bioavailability and therapeutic efficacy. Additionally, its metabolic pathways have been investigated to identify potential markers for toxicity or drug-drug interactions.

The synthesis of 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol has been optimized to ensure high yield and enantioselectivity. Chiral resolution techniques have been employed to isolate the (1R) enantiomer, which is believed to be responsible for the observed biological activities. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In the realm of drug discovery, 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol serves as a valuable scaffold for designing novel therapeutic agents. By modifying its structure or combining it with other bioactive molecules, researchers can explore new avenues for treating various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurodegenerative disorders and cardiovascular diseases.

The antioxidant properties of 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol are particularly noteworthy. Oxidative stress is a key factor in many pathological processes, including aging and inflammation-related diseases. By scavenging reactive oxygen species (ROS), this compound may help protect cells from damage caused by oxidative stress. This mechanism has been investigated in detail in cell culture models and animal studies, where significant protective effects have been observed.

Another area of interest is the anti-inflammatory potential of 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol. Chronic inflammation is associated with numerous diseases such as arthritis and metabolic syndrome. Studies have demonstrated that this compound can inhibit key inflammatory pathways by modulating the activity of enzymes like COX-2 and LOX. These findings suggest that it may have therapeutic benefits in conditions characterized by excessive inflammation.

The safety profile of 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol is an important consideration in its development as a drug candidate. Toxicological studies have been conducted to assess its acute and chronic effects on various organ systems. Preliminary results indicate that it exhibits low toxicity at therapeutic doses but may cause adverse effects at higher concentrations. Further studies are needed to fully characterize its safety profile.

In conclusion, 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol (CAS No. 2227802-10-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, 2-(1R)-1-hydroxyethyl-4,5-dimethylphenol may play a crucial role in addressing various health challenges.